Cas no 144574-90-3 (1H-Benzotriazole-5-methanol, 1-hydroxy-)

1H-Benzotriazole-5-methanol, 1-hydroxy- Properties

Names and Identifiers

• 1H-Benzotriazole-5-methanol, 1-hydroxy-
• 144574-90-3
• 1H-Benzotriazole-5-methanol,1-hydroxy-

• InChIKey： MAZRMNIQFNCZNF-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7N3O2/c11-4-5-1-2-7-6(3-5)8-9-10(7)12/h1-3,11-12H,4H2
• SMILES： ON1C2C=CC(CO)=CC=2N=N1

Computed Properties

• Exact Mass: 165.05391
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.054
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 71.2A^2

Experimental Properties

• PSA: 71.17